Cas no 1700622-07-6 (4”DeFluoro-4”methyl-Ezetimibe)

• Product Name: 4”DeFluoro-4”methyl-Ezetimibe
• CAS No: 1700622-07-6
• MF: C₂₅H₂₄FNO₃
• MW: 405.46137046814
• CID: 4611653
• Update Time: 2025-07-14

4”DeFluoro-4”methyl-Ezetimibe Chemical and Physical Properties

Names and Identifiers

• 4'DeFluoro-4'methyl-Ezetimibe
• (3R,4S)-1-(4-FLUOROPHENYL)-3-((S)-3-HYDROXY-3-(P-TOLYL)PROPYL)-4-(4-HYDROXYPHENYL)AZETIDIN-2-ONE
• (3R,4S)-1-(4-Fluorophenyl)-3-[(S)-3-hydroxy-3-(4-methylphenyl)propyl]-4-(4-hydroxyphenyl)azetidine-2-one
• Ezetimibe Impurity 11
• 4”DeFluoro-4”methyl-Ezetimibe

• Inchi： 1S/C25H24FNO3/c1-16-2-4-17(5-3-16)23(29)15-14-22-24(18-6-12-21(28)13-7-18)27(25(22)30)20-10-8-19(26)9-11-20/h2-13,22-24,28-29H,14-15H2,1H3/t22-,23+,24-/m1/s1
• InChI Key： ULDWXJWBGUZASZ-TZRRMPRUSA-N
• SMILES： FC1C=CC(=CC=1)N1C([C@H](CC[C@@H](C2C=CC(C)=CC=2)O)[C@H]1C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 405.174022g/mol
• Monoisotopic Mass: 405.174022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 60.8
• Molecular Weight: 405.5g/mol

4”DeFluoro-4”methyl-Ezetimibe Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4”DeFluoro-4”methyl-Ezetimibe

Professional Introduction to Compound with CAS No. 1700622-07-6 and Product Name: 4”DeFluoro-4”methyl-Ezetimibe

The compound with the CAS number 1700622-07-6 is a derivative of Ezetimibe, specifically known as 4”DeFluoro-4”methyl-Ezetimibe. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in modulating lipid metabolism. Ezetimibe, a well-established drug, functions by inhibiting the absorption of cholesterol in the small intestine, thereby reducing blood cholesterol levels. The modification of Ezetimibe to produce 4”DeFluoro-4”methyl-Ezetimibe introduces structural changes that may enhance its pharmacological properties, making it a subject of extensive research and development.

In recent years, there has been a growing interest in developing novel cholesterol-lowering agents that can offer improved efficacy and reduced side effects compared to existing therapies. The introduction of fluorine and methyl groups into the Ezetimibe molecule in 4”DeFluoro-4”methyl-Ezetimibe is strategically designed to optimize its binding affinity to the sterol regulatory element-binding protein (SREBP) pathway, which is crucial for cholesterol homeostasis. This modification has been shown to enhance the compound's ability to inhibit cholesterol absorption, potentially leading to more effective lipid management.

Recent studies have highlighted the structural-activity relationships (SAR) of Ezetimibe derivatives, emphasizing the importance of specific substituents in determining their biological activity. The 4”DeFluoro-4”methyl-Ezetimibe derivative has been found to exhibit superior binding properties to the NPC1L1 protein, which is the target enzyme for Ezetimibe and other similar compounds. This enhanced binding affinity suggests that 4”DeFluoro-4”methyl-Ezetimibe could be more potent in reducing cholesterol levels than its parent compound.

The pharmacokinetic profile of 4”DeFluoro-4”methyl-Ezetimibe is another area of focus. Preliminary data indicate that this derivative may exhibit improved oral bioavailability and longer half-life compared to Ezetimibe. These pharmacokinetic advantages could translate into more convenient dosing regimens and better patient compliance. Additionally, the metabolic stability of 4”DeFluoro-4”methyl-Ezetimibe has been assessed, revealing a favorable profile that suggests minimal degradation in vivo, further supporting its potential as a therapeutic agent.

One of the most compelling aspects of 4”DeFluoro-4”methyl-Ezetimibe is its potential for addressing hypercholesterolemia in patients who do not respond adequately to standard-of-care treatments. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. Early results from these trials have shown promising signs, with significant reductions in LDL cholesterol levels observed in patients treated with 4”DeFluoro-4”methyl-Ezetimibe. These findings are particularly encouraging given the high unmet medical need for more effective cholesterol-lowering therapies.

The development of 4”DeFluoro-4”methyl-Ezetimibe also underscores the importance of innovation in drug design and discovery. By leveraging computational modeling and high-throughput screening techniques, researchers have been able to identify and optimize novel derivatives of existing drugs like Ezetimibe. This approach not only accelerates the drug development process but also reduces costs associated with traditional discovery methods. The success story of 4”DeFluoro-4”methyl-Ezetimibe serves as a testament to the power of modern pharmaceutical chemistry in addressing complex metabolic disorders.

Future directions for research on 4”DeFluoro-4”methyl-Ezetimibe include exploring its potential mechanisms of action beyond cholesterol absorption inhibition. There is growing evidence suggesting that Ezetimibe derivatives may also influence other pathways involved in lipid metabolism, such as fatty acid synthesis and oxidation. Investigating these additional effects could open up new therapeutic possibilities for conditions beyond hypercholesterolemia, such as metabolic syndrome and non-alcoholic fatty liver disease.

In conclusion, 4”DeFluoro-4”methyl-Ezetimibe (CAS No. 1700622-07-6) represents a significant advancement in the field of lipid-lowering therapy. Its structural modifications have led to enhanced pharmacological properties, including improved binding affinity and favorable pharmacokinetics. The promising results from ongoing clinical trials further support its potential as a novel therapeutic agent for managing hypercholesterolemia. As research continues to uncover new insights into its mechanisms of action, 4”DeFluoro-4”methyl-Ezetimibe holds great promise for addressing unmet medical needs and improving patient outcomes.